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Compound of Interest

Compound Name: Methyl 6-aminonicotinate

Cat. No.: B027165

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 6-aminonicotinate is a valuable building block in medicinal chemistry and drug
discovery, serving as a key intermediate for the synthesis of a wide array of biologically active
compounds. The primary amino group on the pyridine ring offers a versatile handle for
functionalization, with N-acylation being a fundamental and widely employed transformation.
This reaction introduces an amide functionality, allowing for the systematic modification of a
compound's physicochemical properties, such as lipophilicity, hydrogen bonding capacity, and
metabolic stability. This, in turn, can profoundly influence its pharmacological profile, including
target affinity, selectivity, and pharmacokinetic properties. These application notes provide
detailed protocols for the N-acylation of methyl 6-aminonicotinate using common acylating
agents.

General Reaction Scheme

The N-acylation of methyl 6-aminonicotinate is typically achieved through the reaction of the
primary amine with an acylating agent, such as an acyl chloride or an acid anhydride. The
reaction is generally carried out in the presence of a non-nucleophilic base to neutralize the
acidic byproduct.
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 To cite this document: BenchChem. [Application Notes and Protocols for N-acylation of
Methyl 6-aminonicotinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027165#reaction-conditions-for-n-acylation-of-
methyl-6-aminonicotinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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